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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850 Get Quote

An In-depth Technical Guide to Disperse Yellow
56
Disperse Yellow 56 is a synthetic organic compound classified as a disperse dye.[1] It is

primarily utilized in the textile industry for dyeing synthetic fibers such as polyester, acetate,

and phenolic fibers.[1] This document provides a comprehensive overview of its chemical

properties, structure, and relevant experimental protocols for researchers, scientists, and drug

development professionals.

Core Chemical Properties
Disperse Yellow 56 is characterized as a light yellow to orange powder.[2][3] It is notably

insoluble in water but exhibits solubility in organic solvents like acetone, alcohols, and ethers.

[1][3] The dye is stable under a variety of environmental conditions.[2]

Table 1: Physicochemical Properties of Disperse Yellow 56
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Property Value Source(s)

CAS Number 54077-16-6 [2][3][4][5][6][7]

Molecular Formula C₂₁H₁₅N₅O₂ [3][4][5][6][7]

Molecular Weight 369.38 g/mol [3][4][6]

IUPAC Name

4-hydroxy-3-[(4-

phenyldiazenylphenyl)diazenyl

]-1H-quinolin-2-one

[5]

Appearance
Light yellow to red-orange

powder
[2][3]

Melting Point 360 °C [4]

Boiling Point 614.1 ± 55.0 °C (Predicted) [8][9]

Density 1.34 ± 0.1 g/cm³ (Predicted) [8][9]

pKa 4.50 ± 1.00 (Predicted) [8][9]

Solubility
Soluble in acetone, alcohols,

and ethers; Insoluble in water
[1][3][6]

Chemical Structure
Disperse Yellow 56 is classified as a double azo dye.[6] Its molecular structure consists of a

quinoline-2,4-diol moiety coupled to a 4-(phenyldiazenyl)benzenamine through a diazo bridge.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b6595850
https://www.scbt.com/p/disperse-yellow-56-54077-16-6
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Yellow-56
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-56.html
https://www.usbio.net/biochemicals/273645/
https://www.scbt.com/p/disperse-yellow-56-54077-16-6
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Yellow-56
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-56.html
https://www.usbio.net/biochemicals/273645/
https://www.scbt.com/p/disperse-yellow-56-54077-16-6
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-56.html
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Yellow-56
https://www.benchchem.com/product/b6595850
https://www.scbt.com/p/disperse-yellow-56-54077-16-6
https://www.biosynth.com/p/FD40701/54077-16-6-disperse-yellow-56-technical-grade
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1969034.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB1969034_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1969034.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB1969034_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1969034.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB1969034_EN.htm
https://www.chembk.com/en/chem/Disperse%20Yellow%2056
https://www.scbt.com/p/disperse-yellow-56-54077-16-6
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-56.html
https://www.benchchem.com/product/b6595850?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-56.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of Disperse Yellow 56
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Caption: Chemical structure of Disperse Yellow 56.

Experimental Protocols
Synthesis of Disperse Yellow 56

The primary method for synthesizing Disperse Yellow 56 involves a two-step process: a

diazotization reaction followed by a coupling reaction.[6]

Diazotization of 4-(Phenyldiazenyl)benzenamine:

An aromatic amine, 4-(phenyldiazenyl)benzenamine, is treated with a source of nitrous

acid (typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid)

at a low temperature (0-5 °C). This reaction converts the primary amine group into a
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diazonium salt. The reaction is maintained under acidic conditions to ensure the stability of

the diazonium salt.[6]

Azo Coupling:

The resulting diazonium salt solution is then slowly added to a solution of the coupling

component, Quinoline-2,4-diol, which is typically dissolved in a basic or neutral medium.

The diazonium salt acts as an electrophile and attacks the electron-rich coupling

component to form the final azo dye, Disperse Yellow 56.[6] The pH is a critical

parameter in this step, with an appropriate range being 4-5.[6][9]

Step 1: Diazotization

Step 2: Azo Coupling

4-(Phenyldiazenyl)benzenamine

Diazonium Salt Intermediate

Reacts with

Sodium Nitrite + Acid
(0-5 °C)

Disperse Yellow 56

Couples with

Quinoline-2,4-diol
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Caption: General synthesis workflow for Disperse Yellow 56.

Chemical Reactions
Disperse Yellow 56 can undergo several types of chemical reactions:
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Oxidation: The dye can be oxidized by agents such as hydrogen peroxide or potassium

permanganate, leading to the formation of various oxidation products.[2]

Reduction: Reduction reactions can cleave the azo bond (-N=N-), resulting in the formation

of aromatic amines.[2]

Substitution: The aromatic rings of the dye can undergo substitution reactions where existing

functional groups are replaced by other groups.[2]

Applications
Beyond its primary use in the textile industry for dyeing polyester, Disperse Yellow 56 has

applications in other fields.[2][3] It is used in the coloring of plastics and paper.[2] In

biochemical research, it serves as a non-specific protein stain and as a fluorescent probe for

monitoring protein dynamics within living cells.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6595850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

